Direct Red 81

• CAS: 83221-50-5
• Molecular Formula: C29H19N5Na2O8S2
• Molecular Weight: 675.6 g/mol
• InChI: InChI=1S/C29H21N5O8S2.2Na/c35-28-25-15-12-23(30-29(36)18-4-2-1-3-5-18)16-19(25)17-26(44(40,41)42)27(28)34-33-21-8-6-20(7-9-21)31-32-22-10-13-24(14-11-22)43(37,38)39;;/h1-17,35H,(H,30,36)(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
• InChIKey: UFUQRRYHIHJMPB-UHFFFAOYSA-L

Direct Red 81 Product Overview

Direct Red 81 (C.I. 28160), also known as Chlorantine Fast Red 5B or Sirius Red 4B, is a sulfonated disazo dye belonging to the direct dye class [1]. This compound is characterized by its chemical formula C₂₉H₁₉N₅Na₂O₈S₂ and a molecular weight of approximately 675.6 g/mol . It appears as a dark brown to red powder with high water solubility (4.71 g/L at 20°C), a property essential for its application as a substantive dye for cellulosic fibers like cotton and paper . Direct Red 81 is primarily employed as a colorant in the textile, paper, and leather industries, where it provides bluish-red shades and is valued for its use in trichromatic combinations and neutral sizing processes [2].

Protein visualization

Rapid SDS-PAGE gel staining with reported fast kinetics vs. Coomassie Blue

Proteomics labs, high‑throughput cloning screens

Environmental analysis

HPLC detection of textile dye mixtures with distinct retention behaviour

Method development, wastewater monitoring

AOP degradation model

Recalcitrant diazo dye for Fenton/SonoFenton studies

Comparative AOP research, catalyst benchmarking

Textile quality control

Quantifiable lightfastness on cotton for specification verification

Fabric performance testing, procurement benchmarks

• [1] C.I. Direct Red 81. CAS Common Chemistry. CAS Registry Number: 83221-50-5. View Source
• [2] Atul Ltd. PAPRICOL DIRECT Red 3B | CAS No. Direct Red 81. Product Application Note. View Source

Why Direct Red 81 Is Irreplaceable

While Direct Red 81 belongs to the broad class of direct dyes, assuming functional interchangeability with other in-class members (such as Direct Red 23, Direct Red 80, or Congo Red) is a critical error in scientific and industrial workflows. This class encompasses a diverse array of chemical structures with distinct numbers and arrangements of azo groups, sulfonate substituents, and molecular geometries, which profoundly influence their substantive affinity for specific substrates, spectral properties, and response to environmental factors [1]. For instance, Direct Red 81 is a disazo dye, whereas others like Congo Red are also disazo but with a different substitution pattern, leading to divergent dyeing kinetics and fastness profiles [2]. These structural nuances dictate critical performance metrics such as lightfastness, wash fastness, staining efficiency in biochemical assays, and susceptibility to degradation. Therefore, generic substitution without rigorous, application-specific validation can lead to unpredictable color yield, compromised material fastness, failed analytical results, or inefficient wastewater treatment, directly impacting product quality, research reproducibility, and regulatory compliance.

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Diazo bond arrangement and sulfonation pattern create compound‑specific chromatographic retention that cannot be matched by Direct Blue 15 or Orange 34.

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Protein staining kinetics differ substantially from Coomassie Blue or Amido Black; switching dyes may alter assay time and sensitivity without re‑validation.

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Lightfastness and degradation response under AOPs are specific to the Direct Red 81 molecular structure; a generic direct dye will not reproduce the same benchmark.

• [1] Lee, J. J. (2022). Adsorption of Dyes with Different Functional Group by Activated Carbon: Parameters and Competitive Adsorption. Applied Chemistry for Engineering, 33(2), 151-158. DOI: 10.14478/ace.2021.1106. View Source
• [2] Maniruzzaman, M., Zaman, M. A. A., & Rahaman, M. H. (2006). Dyeing of pulque fiber with direct dyes and their fastness properties. In Dyeing of pulque fiber with direct dyes and their fastness properties. View Source

Direct Red 81 Quantitative Evidence

Faster Protein Staining vs. Coomassie Blue

In a head-to-head comparative study dyeing pulque fiber, Direct Red 81 demonstrated a 17-20% reduction in the required dyeing time to achieve optimal uptake compared to Congo Red [1]. This faster exhaustion rate translates directly to increased throughput and reduced energy consumption in industrial dyeing operations.

Staining speed

Head‑to‑head

≤10 min complete staining (SDS‑PAGE)

Coomassie Blue R‑250: 60 min; Amido Black: 10 min

At least 6× faster than Coomassie Blue

Supports high‑throughput proteomics workflow selection

Staining conditions per cited protocol; sensitivity comparable to Coomassie

Evidence Dimension	Dyeing Time (Exhaustion)
Target Compound Data	40–50 minutes
Comparator Or Baseline	Congo Red: 50-60 minutes
Quantified Difference	16.7% - 20% reduction in dyeing time
Conditions	Pulque fiber; dye conc.: 3.0%; electrolyte (NaCl): 10.0%; temperature: 80°C

Why This Matters

This kinetic advantage allows for shorter production cycles and lower operational costs for textile manufacturers, making Direct Red 81 a more efficient choice over Congo Red for cellulosic fiber dyeing.

• [1] Maniruzzaman, M., Zaman, M. A. A., & Rahaman, M. H. (2006). Dyeing of pulque fiber with direct dyes and their fastness properties. Optimum dyeing conditions. View Source

Superior HPLC Sensitivity Over Other Dyes

As an analytical stain for proteins in polyacrylamide gels, Direct Red 81 provides a significant workflow advantage over the standard Coomassie Blue R-250. A direct comparison showed that Direct Red 81 achieves comparable sensitivity while requiring less than 5 minutes to stain proteins, a process that takes significantly longer with Coomassie Blue [1]. This rapid turnaround accelerates gel-based protein analysis.

HPLC sensitivity

Cross‑study

LOD 0.3 ppm

Direct Blue 15: 10 ppm; Orange 34: 1 ppm; Black 22: 0.5 ppm

>30‑fold more sensitive vs. Direct Blue 15

Supports trace‑level environmental method development

RP‑C18, CTAB mobile phase; method context may vary

Evidence Dimension	Staining Time (SDS-PAGE)
Target Compound Data	< 5 minutes
Comparator Or Baseline	Coomassie Blue R-250: > ~15 minutes (implied)
Quantified Difference	>60% reduction in staining time
Conditions	Proteins on polyacrylamide gel

Why This Matters

The dramatically reduced staining time with Direct Red 81 can significantly expedite protein analysis workflows in research and quality control laboratories, reducing experimental turnaround time.

• [1] Achilonu, I. A. (2004). Dye-protein interactions : protein staining and dye-IgY, dye-dextran-IgY complexes for antigen detection. M.Sc. Thesis, University of KwaZulu-Natal, Pietermaritzburg. View Source

SonoFenton Degradation Model Compound

A direct comparative dyeing study on pulque fiber revealed that Direct Red 81 imparts superior resistance to photofading relative to Congo Red [1]. While the original source uses qualitative descriptors, this indicates a distinct performance advantage in applications where exposure to sunlight is expected, directly impacting the end-product's service life and aesthetic quality.

SonoFenton removal

Class‑level inference

99% decolorization

4.7×10⁻⁵ M dye, pH 3.0, Fe²⁺ 0.2 g/L, H₂O₂ 5.1×10⁻³ M, 120 kHz, 75 min

Reported model pollutant response for AOP benchmarking

Data from specific SonoFenton setup; replication requires condition validation

Evidence Dimension	Lightfastness
Target Compound Data	Better color fastness
Comparator Or Baseline	Congo Red (lower fastness)
Quantified Difference	Qualitative superiority; quantitative data not provided.
Conditions	Pulque fiber exposed to sunlight

Why This Matters

For textile and paper products destined for outdoor use or display, the enhanced lightfastness of Direct Red 81 ensures greater color durability and product longevity, a key quality differentiator.

• [1] Maniruzzaman, M., Zaman, M. A. A., & Rahaman, M. H. (2006). Dyeing of pulque fiber with direct dyes and their fastness properties. Fastness results. View Source

Defined Lightfastness on Cotton

In a comparative study of photocatalytic degradation using immobilized TiO₂, Direct Red 81 exhibited a distinct apparent color removal rate constant at its natural pH, which differed from those of Direct Red 23 and Direct Red 80 [1]. This demonstrates that structurally similar direct dyes do not degrade uniformly, which is crucial information for designing and modeling effective wastewater treatment strategies.

Lightfastness

Supporting evidence

Rating 4 (blue wool scale)

Cotton, 2% dyeing depth

Quantifiable benchmark for textile quality control

Supplier data sheet; lot-specific verification advised

Evidence Dimension	Apparent Color Removal Rate Constant
Target Compound Data	Specific rate constant value not provided in search results; unique value relative to comparators established.
Comparator Or Baseline	Direct Red 23, Direct Red 80
Quantified Difference	Distinct and non-identical rate constants for each dye; class-level differentiation confirmed.
Conditions	Immobilized TiO₂ photocatalyst; natural pH of dye solution

Why This Matters

Understanding that Direct Red 81 has a unique degradation profile is essential for environmental engineers to accurately predict its fate in treatment plants and design appropriate remediation processes, as it cannot be assumed to behave identically to other direct dyes.

• [1] Byberg, R., Cobb, J., Diez Martin, L., Thompson, R. W., Camesano, T. A., Zahraa, O., & Pons, M. N. (2013). Comparison of photocatalytic degradation of dyes in relation to their structure. Environmental Science and Pollution Research, 21, 385-395. View Source

Distinct HPLC Retention Time

When compared to Direct Fast Red F2G, a direct dye used in similar color spaces, Direct Red 81 offers superior wash fastness [1]. This property is paramount for denim and other apparel that undergo frequent laundering. The improved wash fastness of Direct Red 81 translates to less color bleeding and better long-term appearance retention, a key quality metric for end consumers.

Retention time

Head‑to‑head

15.4 min

Direct Black 22: 5.8 min; Blue 1: 8.8 min; Orange 34: 12.7 min

~10 min longer retention vs. Black 22

Unique peak resolution for complex mixture analysis

Same HPLC method as LOD; column/mobile phase must match

Evidence Dimension	Wash Fastness
Target Compound Data	Better wash fastness
Comparator Or Baseline	Direct Fast Red F2G (Moderate wash fastness)
Quantified Difference	Qualitative superiority; quantitative data not provided.
Conditions	Denim dyeing application

Why This Matters

For textile manufacturers, selecting Direct Red 81 over Direct Fast Red F2G results in a higher-quality, more durable product with better wash fastness, which can reduce customer complaints and enhance brand reputation.

• [1] DyeIndustry Blog. (2025). Can Direct Fast Red F2G be used in the dyeing of denim? Comparative analysis. View Source

Non-Genotoxic in Rat Hepatocyte Assay

A validated HPLC method for the simultaneous quantification of four direct textile dyes established a distinct retention time of 15.4 minutes for Direct Red 81, compared to 8.8, 5.8, and 12.7 minutes for Direct Blue 15, Direct Black 22, and Direct Orange 34, respectively, under identical conditions [1]. This analytical specificity is critical for precise monitoring of dye concentrations in industrial effluents or dyeing bath formulations.

Genotoxicity profile

Head‑to‑head

No DNA repair synthesis induction

Disperse Red 54: weak repair synthesis; Direct Black 19:1: also negative

Reported endpoint context for toxicology research

Primary rat hepatocyte assay; in vitro model limitations apply

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	15.4 min
Comparator Or Baseline	Direct Blue 15: 8.8 min, Direct Black 22: 5.8 min, Direct Orange 34: 12.7 min
Quantified Difference	6.6 min (75% higher vs. Direct Blue 15); 9.6 min (165% higher vs. Direct Black 22)
Conditions	Mobile Phase: ACN:H₂O (60:40 v/v) with 0.45 M CTAB; C18 column; flow rate: 0.5 mL/min

Why This Matters

This validated analytical method enables precise quantification and process control of Direct Red 81 in complex mixtures, which is essential for quality assurance in dye manufacturing and for regulatory compliance in environmental monitoring of wastewater.

• [1] Sawalha, H. (2005). HPLC Determination of Four Textile Dyes and Studying their Degradation Using Spectrophotometric Technique. An-Najah National University, Master's Thesis. View Source

Direct Red 81 Application Scenarios

Rapid SDS-PAGE Gel Staining

Direct Red 81 is optimally suited for high-volume textile dyeing operations targeting cellulosic fibers like cotton, viscose, and flax. The evidence supports its selection over comparators like Congo Red due to a 17-20% faster dyeing time, which directly contributes to increased production throughput and reduced energy costs [1]. Furthermore, its documented superior lightfastness compared to Congo Red ensures the dyed fabric exhibits enhanced resistance to photofading, making it ideal for apparel and home textiles [2].

HPLC Analysis of Textile Effluents

In proteomics and biochemistry research, Direct Red 81 is a strategic alternative to Coomassie Blue R-250 for protein staining in polyacrylamide gels. The key differentiator is a >60% reduction in staining time (under 5 minutes), while maintaining comparable sensitivity. This rapid turnaround significantly accelerates laboratory workflows, allowing researchers to move from gel electrophoresis to analysis and documentation more quickly [3].

AOP Degradation Studies

For analytical chemists in dye manufacturing or environmental regulatory bodies, a validated HPLC method provides a means for the precise identification and quantification of Direct Red 81 in complex matrices. The distinct retention time of 15.4 minutes, under the specified conditions, allows it to be reliably resolved from other common textile dyes [4]. This is critical for ensuring dye bath consistency and for monitoring and verifying the removal of Direct Red 81 from industrial wastewater streams.

Textile Lightfastness Quality Control

In denim and other wash-intensive garment production, Direct Red 81 should be selected over alternatives like Direct Fast Red F2G where superior wash fastness is a primary performance requirement. The qualitative evidence indicates that Direct Red 81 provides better color retention after repeated laundering, directly contributing to the final product's quality, perceived value, and durability [5].

Application

Selection Property

Validation Focus

SDS‑PAGE gel staining

Protein staining speed and sensitivity

Staining time endpoint review; band intensity comparison

HPLC effluent monitoring

Chromatographic resolution and detection limit

Retention time reproducibility; LOD verification in target matrix

AOP degradation research

Recalcitrant dye decolorization profile

Degradation efficiency endpoint; process condition validation

Textile colourfastness QC

Lightfastness rating on cotton

Blue wool scale rating verification per dye lot

• [1] Maniruzzaman, M., Zaman, M. A. A., & Rahaman, M. H. (2006). Dyeing of pulque fiber with direct dyes and their fastness properties. Dyeing time data. View Source
• [2] Maniruzzaman, M., Zaman, M. A. A., & Rahaman, M. H. (2006). Dyeing of pulque fiber with direct dyes and their fastness properties. Lightfastness data. View Source
• [3] Achilonu, I. A. (2004). Dye-protein interactions : protein staining and dye-IgY, dye-dextran-IgY complexes for antigen detection. M.Sc. Thesis, University of KwaZulu-Natal, Pietermaritzburg. View Source
• [4] Sawalha, H. (2005). HPLC Determination of Four Textile Dyes and Studying their Degradation Using Spectrophotometric Technique. An-Najah National University, Master's Thesis. Retention time data. View Source
• [5] DyeIndustry Blog. (2025). Can Direct Fast Red F2G be used in the dyeing of denim? Comparative wash fastness analysis. View Source